Cas no 68588-39-6 (6-Chloro-N-ethylpyridazin-3-amine)

• Product Name: 6-Chloro-N-ethylpyridazin-3-amine
• CAS No: 68588-39-6
• MF: C₆H₈ClN₃
• MW: 157.600819587708
• MDL: MFCD08363097
• CID: 501990
• PubChem ID: 12446653
• Update Time: 2025-05-21

6-Chloro-N-ethylpyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-N-ethylpyridazin-3-amine
• 3-CHLORO-6-(ETHYLAMINO)PYRIDAZINE
• 3-Chloro-6-ethylaminopyridazine
• 3-Pyridazinamine,6-chloro-N-ethyl-
• 6-Chlor-3-ethylamino-pyridazin
• 6-chloro-N-ethyl-3-pyridazinamine
• CS-0152019
• SY065381
• (6-Chloropyridazin-3-yl)ethylamine
• AS-61570
• SCHEMBL12895544
• DTXSID70498657
• AKOS002982540
• EN300-1238171
• 68588-39-6
• FT-0679444
• A836193
• F3266-0104
• AM101141
• (6-Chloro-pyridazin-3-yl)-ethyl-amine
• MFCD08363097
• 6-Chloro-N-ethyl-3-aminopyridazine
• STK505667
• ALBB-008934
• DB-000186

• MDL： MFCD08363097
• Inchi： 1S/C6H8ClN3/c1-2-8-6-4-3-5(7)9-10-6/h3-4H,2H2,1H3,(H,8,10)
• InChI Key： STAKPHFAQGICDI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=N1)NCC

Computed Properties

• Exact Mass: 157.04100
• Monoisotopic Mass: 157.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 37.8Ų

Experimental Properties

• Density: 1.273
• Melting Point: 127-128 ºC
• PSA: 37.81000
• LogP: 1.63480

6-Chloro-N-ethylpyridazin-3-amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Aminopyridazines

Additional information on 6-Chloro-N-ethylpyridazin-3-amine

Introduction to 6-Chloro-N-ethylpyridazin-3-amine (CAS No. 68588-39-6)

6-Chloro-N-ethylpyridazin-3-amine, with the chemical formula C₆H₈ClN₃, is a significant compound in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridazine class, which is well-known for its diverse biological activities and potential applications in drug development. The presence of both chloro and ethyl substituents on the pyridazine ring enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The CAS No. 68588-39-6 of this compound provides a unique identifier, ensuring accurate referencing in scientific literature and industrial applications. This numerical code is essential for database searches, regulatory compliance, and quality control processes. The compound's molecular structure, characterized by a six-membered heterocyclic ring containing nitrogen atoms, contributes to its unique chemical properties and reactivity patterns.

Recent advancements in medicinal chemistry have highlighted the importance of pyridazine derivatives in the development of novel therapeutic agents. Studies have demonstrated that compounds like 6-Chloro-N-ethylpyridazin-3-amine exhibit promising biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. These findings have spurred further research into optimizing the pharmacological profile of such molecules.

In particular, the 6-Chloro-N-ethylpyridazin-3-amine structure has been investigated for its potential as a scaffold in drug design. The chloro substituent at the 6-position enhances electrophilicity, making it susceptible to nucleophilic substitution reactions, which are crucial for further functionalization. Additionally, the ethyl group at the N-position contributes to steric hindrance and can influence binding interactions with biological targets.

Current research focuses on leveraging computational methods to predict and enhance the bioactivity of pyridazine derivatives. High-throughput screening (HTS) and virtual screening techniques have been employed to identify lead compounds with favorable pharmacokinetic properties. The 6-Chloro-N-ethylpyridazin-3-amine derivative has shown potential as a starting point for such studies due to its structural versatility.

The agrochemical sector has also explored pyridazine-based compounds for their efficacy as pesticides and herbicides. The 6-Chloro-N-ethylpyridazin-3-amine derivative's ability to interact with biological enzymes suggests its utility in developing novel crop protection agents. Researchers are particularly interested in its potential to disrupt metabolic pathways in pests while maintaining environmental safety.

Synthetic methodologies play a crucial role in the production of 6-Chloro-N-ethylpyridazin-3-amine. Multi-step synthetic routes often involve cyclization reactions, nucleophilic substitutions, and purification techniques to achieve high yields and purity. Advances in catalytic processes have improved the efficiency of these synthetic pathways, making large-scale production more feasible.

The compound's stability under various conditions is another critical factor in its application. Studies have examined its thermal stability, solubility in common solvents, and resistance to degradation under different environmental conditions. These properties are essential for ensuring consistent performance in both laboratory and industrial settings.

Regulatory considerations are also paramount when handling 6-Chloro-N-ethylpyridazin-3-amine. Compliance with Good Manufacturing Practices (GMP) and other regulatory standards ensures that the compound meets safety and quality requirements for pharmaceutical and agrochemical use. Documentation of synthesis routes, impurity profiles, and toxicological data are essential components of regulatory submissions.

Future research directions for 6-Chloro-N-ethylpyridazin-3-amine include exploring its role in combinatorial chemistry and library synthesis. By incorporating this compound into diverse molecular libraries, researchers can screen for novel bioactive entities with enhanced therapeutic potential. The flexibility of its structure allows for modifications that can fine-tune its biological activity.

The integration of machine learning algorithms into drug discovery processes has accelerated the identification of promising candidates like 6-Chloro-N-ethylpyridazin-3-amine. These algorithms can predict molecular properties and optimize synthetic routes, reducing the time required for development. Such innovations underscore the importance of interdisciplinary approaches in modern chemical research.

In conclusion, 6-Chloro-N-ethylpyridazin-3-amine (CAS No. 68588-39-6) is a versatile compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features make it a valuable intermediate for further chemical modifications, while recent research highlights its promising biological activities. Continued exploration of this compound will likely yield novel therapeutic agents with broad applications.